DIACETONE ACRYLAMIDE
Cat. No. B8805945
M. Wt: 187.24 g/mol
InChI Key: QZEFLBCONQGWJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04140715
Procedure details
A process for preparing N-(1,1-dimethyl-3-oxobutyl)acrylamide which comprises (1) contacting a dispersion of 5,6-dihydro-6-hydroxy-4,4,6-trimethyl-2-vinyl-1,3(4H)-oxazine sulfate (1:1) in a water-immiscible organic solvent with a neutralizing or alkalizing amount of gaseous ammonia at a temperature between about 10° C. and 30° C. to form a solution of diacetone acrylamide in said organic solvent and a precipitate of crystalline ammonium sulfate; (2) separating the crystals of ammonium sulfate; (3) cooling the organic mother liquors recovered from step (2) to about -10° C. to 20° C. to crystallize N-(1,1-dimethyl-3-oxobutyl)acrylamide therefrom; and (4) recovering the crystals of N-(1,1-dimethyl-3-oxobutyl)acrylamide, washing the recovered crystals with a cold water-immiscible organic solvent, and drying the same.
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5,6-dihydro-6-hydroxy-4,4,6-trimethyl-2-vinyl-1,3(4H)-oxazine sulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Identifiers
|
REACTION_CXSMILES
|
CC([NH:8][C:9](=[O:12])[CH:10]=[CH2:11])(C)[CH2:3][C:4](=[O:6])[CH3:5].S(O)(O)(=O)=O.[OH:18][C:19]1([CH3:29])OC(C=C)=NC(C)(C)[CH2:20]1.N>O>[C:9]([NH2:8])(=[O:12])[CH:10]=[CH2:11].[CH3:3][C:4]([CH3:5])=[O:6].[CH3:20][C:19]([CH3:29])=[O:18] |f:1.2,5.6.7|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(CC(C)=O)(C)NC(C=C)=O
|
Step Two
[Compound]
|
Name
|
( 1 )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
5,6-dihydro-6-hydroxy-4,4,6-trimethyl-2-vinyl-1,3(4H)-oxazine sulfate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)(O)O.OC1(CC(N=C(O1)C=C)(C)C)C
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
at a temperature between about 10° C. and 30° C.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C=C)(=O)N.CC(=O)C.CC(=O)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
